N-(4-ethoxybenzyl)-2-(4-fluorophenyl)acetamide

• IUPAC Name: N-[(4-ethoxyphenyl)methyl]-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C17H18FNO2/c1-2-21-16-9-5-14(6-10-16)12-19-17(20)11-13-3-7-15(18)8-4-13/h3-10H,2,11-12H2,1H3,(H,19,20)
• InChI Key: UOITVUCSADWBOX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CNC(=O)CC2=CC=C(C=C2)F
• Molecular Formula: C17H18FNO2
• Molecular Weight: 287.33 g/mol

Description

N-(4-ethoxybenzyl)-2-(4-fluorophenyl)acetamide, commonly known as EFV, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. EFV is a member of the acetamide family and is classified as a non-nucleoside reverse transcriptase inhibitor (NNRTI). NNRTIs are a class of drugs used in the treatment of human immunodeficiency virus (HIV) infections. The aim of

Mechanism of Action

EFV works by binding to the reverse transcriptase enzyme and inhibiting its activity. The reverse transcriptase enzyme is responsible for converting the viral RNA into DNA, which is then integrated into the host cell's genome. EFV binds to a specific site on the reverse transcriptase enzyme, causing a conformational change that inhibits its activity. By inhibiting the activity of the reverse transcriptase enzyme, EFV prevents the replication of HIV.
Biochemical and Physiological Effects
EFV has been shown to have several biochemical and physiological effects. In addition to its antiviral activity, EFV has been shown to have antioxidant and anti-inflammatory properties. EFV has also been shown to have a neuroprotective effect, which may be useful in the treatment of neurodegenerative diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

EFV has several advantages for lab experiments. It is a potent N-(4-ethoxybenzyl)-2-(4-fluorophenyl)acetamide that has been extensively studied, and its mechanism of action is well understood. EFV is also relatively easy to synthesize and is commercially available. However, EFV has some limitations for lab experiments. It is a toxic compound that requires careful handling, and its use is restricted in some countries. EFV is also relatively expensive compared to other N-(4-ethoxybenzyl)-2-(4-fluorophenyl)acetamides.

Future Directions

EFV has several potential future directions for scientific research. One potential direction is the development of new N-(4-ethoxybenzyl)-2-(4-fluorophenyl)acetamides based on the structure of EFV. Several modifications to the structure of EFV have been made to improve its potency and reduce its toxicity. Another potential direction is the investigation of the neuroprotective effects of EFV in the treatment of neurodegenerative diseases. EFV may also have potential applications in the treatment of other viral infections, such as hepatitis B and C. Further research is needed to fully explore the potential therapeutic applications of EFV.
Conclusion
In conclusion, EFV is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. EFV is a potent N-(4-ethoxybenzyl)-2-(4-fluorophenyl)acetamide that works by inhibiting the activity of the reverse transcriptase enzyme, which is essential for the replication of HIV. EFV has several biochemical and physiological effects and has been shown to have potential applications in the treatment of HIV infections, neurodegenerative diseases, and other viral infections. Further research is needed to fully explore the potential therapeutic applications of EFV.

Synthesis Methods

The synthesis of EFV involves a multi-step process that begins with the reaction of 4-fluoroacetophenone with ethyl 4-bromobenzoate, followed by the reduction of the resulting intermediate with sodium borohydride. The final step involves the reaction of the resulting product with N-(4-ethoxybenzyl)amine to produce EFV. The synthesis of EFV has been extensively studied, and several modifications have been made to improve the yield and purity of the final product.

Scientific Research Applications

EFV has been extensively studied for its potential therapeutic applications. One of the primary applications of EFV is in the treatment of HIV infections. EFV is a potent N-(4-ethoxybenzyl)-2-(4-fluorophenyl)acetamide that works by inhibiting the activity of the reverse transcriptase enzyme, which is essential for the replication of HIV. EFV has been shown to be effective in reducing viral load and improving immune function in HIV-infected individuals.